Cas no 35982-69-5 (Ethanone, 1-(3,6,7-trimethyl-1,4-dioxido-2-quinoxalinyl)-)

Ethanone, 1-(3,6,7-trimethyl-1,4-dioxido-2-quinoxalinyl)- structure
35982-69-5 structure
Product Name:Ethanone, 1-(3,6,7-trimethyl-1,4-dioxido-2-quinoxalinyl)-
CAS No:35982-69-5
MF:C13H14N2O3
MW:246.261863231659
CID:1477720
Update Time:2024-08-24

Ethanone, 1-(3,6,7-trimethyl-1,4-dioxido-2-quinoxalinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3,6,7-trimethyl-1,4-dioxido-2-quinoxalinyl)-
    • Inchi: 1S/C13H14N2O3/c1-7-5-11-12(6-8(7)2)15(18)13(10(4)16)9(3)14(11)17/h5-6H,1-4H3
    • InChI Key: GPLMTFAZFDEAQA-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=C(C)[N+]([O-])=C2C(=[N+]1[O-])C=C(C)C(C)=C2)C

Computed Properties

  • Exact Mass: 246.10052

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Melting Point: 205-206 °C(Solv: methanol (67-56-1))
  • Boiling Point: 480.4±55.0 °C(Predicted)
  • PSA: 70.95
  • pka: 2.01±0.30(Predicted)
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